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Compound of Interest

Compound Name: Ac-IEPD-CHO

Cat. No.: B12371799 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides detailed protocols for the preparation, storage, and application of Ac-
IEPD-CHO, a potent, reversible inhibitor of granzyme B and caspase-8. These guidelines are

intended to ensure the stability and efficacy of the compound for reproducible experimental

results.

Introduction
Ac-IEPD-CHO (Acetyl-Isoleucyl-Glutamyl-Prolyl-Aspartyl-aldehyde) is a synthetic tetrapeptide

aldehyde that functions as a highly effective inhibitor of granzyme B and caspase-8.[1][2] Its

ability to block key components of the apoptotic pathway makes it a valuable tool in the study

of programmed cell death and in the development of therapeutics targeting apoptosis.

Physicochemical Properties
A summary of the key quantitative data for Ac-IEPD-CHO is presented in the table below for

easy reference.
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Property Value Reference

Molecular Formula C₂₂H₃₄N₄O₉ [1]

Molecular Weight 498.53 g/mol [1][2]

Appearance White to off-white solid [2]

Purity >95%

Solubility
Soluble in DMSO (e.g., 100

mg/mL)
[1]

Storage (Powder)
-20°C for 1 year or -80°C for 2

years
[2]

Storage (Stock Solution)
-20°C for 1 month or -80°C for

6 months
[1][2]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Ac-IEPD-CHO using

Dimethyl Sulfoxide (DMSO) as the solvent.

Materials:

Ac-IEPD-CHO powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated precision balance

Vortex mixer

Pipettors and sterile pipette tips

Procedure:
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Equilibrate: Allow the vial of Ac-IEPD-CHO powder to come to room temperature before

opening to prevent condensation of moisture.

Weighing: Tare a sterile microcentrifuge tube on a precision balance. Carefully weigh out the

desired amount of Ac-IEPD-CHO powder (e.g., 1 mg).

Solvent Calculation: Calculate the volume of DMSO required to achieve a 10 mM

concentration.

Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) x Concentration (mol/L))

For 1 mg of Ac-IEPD-CHO (MW: 498.53 g/mol ) to make a 10 mM (0.01 M) stock solution:

Volume (L) = 0.001 g / (498.53 g/mol * 0.01 mol/L) = 0.00020059 L

Volume (µL) = 200.59 µL

Dissolution: Add the calculated volume of DMSO to the microcentrifuge tube containing the

Ac-IEPD-CHO powder.

Mixing: Close the tube tightly and vortex thoroughly until the powder is completely dissolved.

Gentle warming in a 37°C water bath or brief sonication can be used to aid dissolution if

necessary.[1] Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

cryovials to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term

storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[1][2]

Recommended Working Concentrations
The optimal working concentration of Ac-IEPD-CHO will vary depending on the cell type and

experimental conditions. A typical starting point for cell-based assays is in the range of 35-50

µg/mL.[1] It is recommended to perform a dose-response experiment to determine the optimal

concentration for your specific application. When diluting the DMSO stock solution into

aqueous buffers or cell culture media, ensure the final concentration of DMSO is kept low

(typically below 0.5%) to avoid solvent-induced cytotoxicity.
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Visualization of Pathways and Workflows
Experimental Workflow for Stock Solution Preparation
The following diagram illustrates the key steps in the preparation of an Ac-IEPD-CHO stock

solution.
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Caption: Workflow for preparing Ac-IEPD-CHO stock solution.
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Caspase-8 Signaling Pathway and Inhibition by Ac-IEPD-
CHO
This diagram illustrates the extrinsic apoptosis pathway initiated by death receptors and the

inhibitory action of Ac-IEPD-CHO on caspase-8.
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Caption: Inhibition of the Caspase-8 signaling pathway by Ac-IEPD-CHO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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